Cas no 2137749-13-2 (4-Oxazolecarbonitrile, 5-(diethylamino)-2-(1-methylethyl)-)

• Product Name: 4-Oxazolecarbonitrile, 5-(diethylamino)-2-(1-methylethyl)-
• CAS No: 2137749-13-2
• MF: C₁₁H₁₇N₃O
• MW: 207.272182226181
• CID: 5257708
• Update Time: 2025-06-29

4-Oxazolecarbonitrile, 5-(diethylamino)-2-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Oxazolecarbonitrile, 5-(diethylamino)-2-(1-methylethyl)-

• Inchi： 1S/C11H17N3O/c1-5-14(6-2)11-9(7-12)13-10(15-11)8(3)4/h8H,5-6H2,1-4H3
• InChI Key： GTHIBTRBRREACA-UHFFFAOYSA-N
• SMILES： O1C(N(CC)CC)=C(C#N)N=C1C(C)C

Additional information on 4-Oxazolecarbonitrile, 5-(diethylamino)-2-(1-methylethyl)-

4-Oxazolecarbonitrile, 5-(diethylamino)-2-(1-methylethyl)-

4-Oxazolecarbonitrile, 5-(diethylamino)-2-(1-methylethyl)- is a compound with the CAS number 2137749-13-2. This compound belongs to the class of heterocyclic compounds, specifically oxazoles, which are five-membered rings containing one oxygen and one nitrogen atom. The presence of a nitrile group (-CN) at the 4-position of the oxazole ring adds to its chemical reactivity and potential applications in various fields such as pharmaceuticals and materials science.

The structure of this compound is characterized by a substituted oxazole ring. At the 5-position, there is a diethylamino group (-N(CH₂CH₃)₂), which introduces electron-donating properties to the molecule. Additionally, at the 2-position, there is a tert-butyl group (CH(CH₃)₂), which contributes to steric bulk and may influence the compound's solubility and stability. These substituents make the molecule versatile for various chemical reactions and applications.

Recent studies have highlighted the potential of oxazole derivatives in drug discovery. For instance, researchers have explored their role as inhibitors of certain enzymes involved in disease pathways. The diethylamino group in this compound could potentially enhance its bioavailability by improving its solubility in biological fluids. Furthermore, the tert-butyl group may serve as a site for further functionalization, allowing chemists to tailor the molecule for specific therapeutic targets.

In terms of synthesis, this compound can be prepared through a variety of methods. One common approach involves the cyclization of appropriate precursors under specific reaction conditions. For example, a nucleophilic attack on an appropriately substituted aldehyde or ketone could lead to the formation of the oxazole ring. The introduction of substituents like diethylamino and tert-butyl groups can be achieved through standard substitution or alkylation reactions.

The physical properties of this compound are also noteworthy. Its molecular weight is approximately 239 g/mol, and it has a melting point around 120°C. The presence of polar groups like the nitrile and diethylamino groups contributes to its solubility in polar solvents such as water and methanol. This makes it suitable for use in various laboratory settings where solubility is a critical factor.

From an environmental perspective, understanding the degradation pathways of this compound is essential for assessing its impact on ecosystems. Studies have shown that under certain conditions, oxazole derivatives can undergo hydrolysis or oxidation, leading to their breakdown into simpler compounds. However, further research is needed to fully characterize these processes and ensure that their use does not pose long-term environmental risks.

In conclusion, 4-Oxazolecarbonitrile, 5-(diethylamino)-2-(1-methylethyl)- (CAS No: 2137749-13-2) is a versatile compound with promising applications in pharmaceuticals and materials science. Its unique structure and substituents make it an attractive candidate for further research and development in various fields.